Cas no 88919-76-0 (1,2,4-Trioxan-5-one, 6-(1,1-dimethylethyl)-3-methyl-)

• Product Name: 1,2,4-Trioxan-5-one, 6-(1,1-dimethylethyl)-3-methyl-
• CAS No: 88919-76-0
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 619703
• PubChem ID: 13734288
• Update Time: 2025-04-19

1,2,4-Trioxan-5-one, 6-(1,1-dimethylethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Trioxan-5-one, 6-(1,1-dimethylethyl)-3-methyl-
• 6-tert-butyl-3-methyl-1,2,4-trioxan-5-one
• DTXSID40547949
• 88919-76-0

• Inchi： 1S/C8H14O4/c1-5-10-7(9)6(12-11-5)8(2,3)4/h5-6H,1-4H3
• InChI Key： UHARIDFITBCFBR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC(C)O1)C(C)(C)C

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 44.8Ų